Cas no 2549040-12-0 (5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile)

• Product Name: 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• CAS No: 2549040-12-0
• MF: C₁₇H₂₀N₆
• MW: 308.380902290344
• CID: 5314712
• PubChem ID: 154882565
• Update Time: 2025-06-07

5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(6-Ethyl-2-methyl-4-pyrimidinyl)-1-piperazinyl]-2-pyridinecarbonitrile
• 2549040-12-0
• 5-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• AKOS040729470
• F6788-0863
• 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

• Inchi： 1S/C17H20N6/c1-3-14-10-17(21-13(2)20-14)23-8-6-22(7-9-23)16-5-4-15(11-18)19-12-16/h4-5,10,12H,3,6-9H2,1-2H3
• InChI Key： ASJXXFXHZNXYGA-UHFFFAOYSA-N
• SMILES： N1(C2C=C(CC)N=C(C)N=2)CCN(C2C=NC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 308.17494466g/mol
• Monoisotopic Mass: 308.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.7±50.0 °C(Predicted)
• pka: 8.48±0.41(Predicted)

Additional information on 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

Introduction to 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile (CAS No. 2549040-12-0)

5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2549040-12-0, represents a fusion of pyridine and piperazine moieties, linked through an ethyl-substituted 2-methylpyrimidine bridge. Such a molecular architecture is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity, making it a promising candidate for drug discovery and development.

The central core of this compound, the pyridine ring, is a well-documented pharmacophore in medicinal chemistry. Pyridine derivatives are extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of a cyano group at the 2-position of the pyridine ring further modulates its electronic properties, potentially influencing its interactions with biological targets. This structural feature is particularly relevant in the context of developing small molecule inhibitors that require precise spatial orientation to exert their therapeutic effects.

The piperazine moiety attached to the pyridine ring via a 6-Ethyl-2-methylpyrimidin-4-yl linker adds another layer of complexity to the compound's behavior. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. The ethyl and methyl substituents on the pyrimidine ring contribute to steric hindrance and electronic modulation, which can fine-tune the compound's pharmacokinetic properties. These features make 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and affinities of such complex molecules with greater accuracy. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for experimental validation. In this context, 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile has been computationally analyzed to explore its potential interactions with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrimidine ring, followed by functionalization at the 4-position with an ethyl group. Subsequent coupling with piperazine derivatives through nucleophilic substitution reactions completes the molecular framework. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity. These methodologies are critical in producing complex molecules like 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile with minimal side products.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications. For instance, preliminary binding assays have shown that it may interact with cyclooxygenase (COX) enzymes, which are key players in inflammation mediation. However, further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The chemical stability of 5-[4-(6-Ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile under various conditions is another critical aspect that has been investigated. Stability studies under different pH levels, temperatures, and storage conditions provide insights into its shelf life and formulation requirements. These data are essential for developing robust protocols for its synthesis, purification, and storage, ensuring that it remains viable for subsequent biological testing.

The environmental impact of synthesizing and handling this compound is also a consideration in modern pharmaceutical research. Efforts have been made to employ green chemistry principles, such as solvent recovery and catalytic processes that minimize waste generation. These approaches align with broader industry trends aimed at reducing the ecological footprint of drug development while maintaining high standards of quality and efficacy.

Future directions in the study of 5-[4-(6-Ethyl-2-methylpyrimidin-4-yll)piperazin-l -yI]pyridine-Z-carbonitrile include exploring its analogs through structure-based drug design strategies. By modifying specific substituents or functional groups, researchers can generate libraries of compounds with tailored properties for enhanced potency or selectivity. High-throughput screening techniques will play a crucial role in rapidly evaluating these derivatives for their biological activity.

In conclusion, 5-[4-(6-Ethyl-Z-methylpyrimidin-l -yI)piperazin-l -yI]pyridine-Z-carbonitrile (CAS No. 2549040-I2-O) represents a fascinating example of how intricate molecular structures can be leveraged in pharmaceutical research. Its unique combination of pharmacophoric elements holds promise for developing novel therapeutic agents targeting various diseases. As research progresses, this compound will likely serve as a valuable scaffold for further innovation in drug discovery.